Cas no 1368649-36-8 (2-(3-chloro-4-methoxyphenoxy)ethan-1-amine)

• Product Name: 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine
• CAS No: 1368649-36-8
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6030884
• PubChem ID: 82491544
• Update Time: 2025-06-13

2-(3-chloro-4-methoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine
• 1368649-36-8
• EN300-1986288

• Inchi： 1S/C9H12ClNO2/c1-12-9-3-2-7(6-8(9)10)13-5-4-11/h2-3,6H,4-5,11H2,1H3
• InChI Key： IXSTXHKLTFZUPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCN)OC

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine

Introduction to 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine (CAS No. 1368649-36-8) and Its Emerging Applications in Chemical Biology

2-(3-chloro-4-methoxyphenoxy)ethan-1-amine, identified by its CAS number 1368649-36-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of phenoxyethylamine derivatives, characterized by a phenolic ring substituted with chloro and methoxy groups, linked to an ethanamine moiety. The presence of these functional groups imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular research.

The 3-chloro-4-methoxyphenoxy substituent is particularly noteworthy, as it introduces both electrophilic and nucleophilic sites that can be exploited for various chemical modifications. This structural feature allows for the synthesis of a wide range of derivatives, which can be tailored for specific biological targets. In recent years, such phenoxyethylamine derivatives have been explored for their potential in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.

One of the most compelling aspects of 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop compounds with therapeutic implications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The chloro and methoxy groups enhance lipophilicity, facilitating blood-brain barrier penetration, while the amine moiety provides a site for further functionalization to improve pharmacokinetic profiles. Recent studies have highlighted its role as a precursor in the synthesis of novel ligands targeting serotonin receptors, which are implicated in mood regulation and cognitive function.

The phenoxyethylamine backbone is also relevant in the development of cardiovascular drugs. Its ability to interact with adrenergic receptors has been investigated for potential applications in managing hypertension and arrhythmias. The compound's dual interaction with both α and β-adrenergic receptors makes it a promising candidate for cardiovascular therapeutics. Additionally, its structural similarity to known vasodilators suggests that it may exhibit similar effects on vascular tone and blood pressure regulation.

From a synthetic chemistry perspective, 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine serves as an excellent intermediate in multi-step organic synthesis. Its reactivity allows for selective modifications at multiple sites, enabling the construction of complex molecules with precise stereochemistry. This has been particularly useful in the development of chiral drugs, where enantiopurity is critical for efficacy and safety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups while preserving the integrity of the core phenoxyethylamine structure.

In academic research, 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine has been utilized as a reference compound in high-throughput screening (HTS) campaigns to identify novel bioactive molecules. Its well-characterized properties make it an ideal control for assessing the activity of new synthetic derivatives. Such HTS approaches have led to the discovery of several compounds with potential therapeutic value, including those targeting inflammation pathways and metabolic disorders.

The compound's relevance extends to preclinical studies, where it has been tested for its ability to modulate protein-protein interactions relevant to cancer signaling pathways. Preliminary data suggest that derivatives of 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine may inhibit kinases involved in tumor growth and angiogenesis. These findings align with broader trends in oncology research, where small molecule inhibitors are being developed to disrupt aberrant signaling networks.

Another area of interest is the use of 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine in computational chemistry models. Its three-dimensional structure has been incorporated into virtual screening protocols to predict binding affinities with various biological targets. These computational approaches are accelerating drug discovery by enabling rapid evaluation of large libraries of compounds without extensive experimental validation.

The environmental impact of synthesizing and handling 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional organic synthesis protocols.

In conclusion, 2-(3-chloro-4-methoxyphenoxy)ethan-1-amine (CAS No. 1368649-36-8) represents a fascinating compound with diverse applications across chemical biology and drug development. Its unique structural features make it a versatile scaffold for designing molecules with therapeutic potential in neurology, cardiology, and oncology. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.